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Compound of Interest

Compound Name: Hexane-d14

Cat. No.: B166359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for Hexane-d14
(CAS: 21666-38-6), a deuterated solvent essential for various applications, including Nuclear

Magnetic Resonance (NMR) spectroscopy.[1][2][3] Adherence to these protocols is critical to

ensure the safety of laboratory personnel and the integrity of experimental outcomes.

Hazard Identification and Classification
Hexane-d14 is classified as a hazardous substance and requires careful handling.[4] It is a

highly flammable liquid and vapor.[4][5][6][7] Inhalation may cause drowsiness or dizziness.[4]

[5] It is harmful if swallowed and can cause lung damage, potentially being fatal if it enters the

airways.[4][6][8] Prolonged or repeated exposure may cause damage to organs, particularly the

central and peripheral nervous systems.[2][4][5][9] It is also suspected of damaging fertility or

the unborn child.[6][8] Hexane-d14 causes skin and serious eye irritation.[5][6][8] Furthermore,

it is toxic to aquatic life with long-lasting effects.[6][8]

Physical and Chemical Properties
Understanding the physical and chemical properties of Hexane-d14 is fundamental to its safe

handling. It is a colorless, volatile liquid with a petroleum-like odor.[3][4][7] It is insoluble in

water but miscible with most organic solvents like chloroform, ether, and alcohol.[3][4]
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Property Value Source

Molecular Formula C₆D₁₄ [1][5]

Molecular Weight 100.26 g/mol [2][7][9][10]

Appearance Clear, colorless liquid [3][4][7]

Odor Petroleum distillates [7]

Melting Point -95 °C / -139 °F [2][7][9]

Boiling Point 69 °C / 156.2 °F [2][3][9]

Flash Point -22 °C / -7.6 °F (closed cup) [7]

Autoignition Temperature 240 °C / 464 °F [7]

Vapor Pressure 132 mmHg @ 20 °C [2][7][9]

Vapor Density 2.97 - 3 (Air = 1.0) [2][4][9]

Specific Gravity 0.767 g/mL at 25 °C [2][3][9]

Explosion Limits
Lower: 1.1 - 1.2% (V) Upper:

7.5 - 7.7% (V)
[2][4][5][7]

Water Solubility Insoluble [1][3]

Toxicological Information
Exposure to Hexane-d14 can lead to various adverse health effects. The primary routes of

exposure are inhalation, skin contact, and ingestion.[11]

Toxicity Metric Value Species
Exposure
Route

Source

LD50 (Oral)
25,000 - 28,710

mg/kg
Rat Oral [4][5]

LC50 (Inhalation) 48,000 ppm Rat Inhalation (4h) [4][5]

TCLo (Inhalation) 190 ppm Human Inhalation (8W) [4]
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Key Health Effects:

Acute Effects: Inhalation of high concentrations can lead to central nervous system (CNS)

depression, with symptoms including dizziness, headache, and nausea.[11] Direct contact

can cause skin and eye irritation.[4][5]

Chronic Effects: Long-term exposure is associated with polyneuropathy, characterized by

numbness in the extremities, muscle weakness, and fatigue.[11] It may also cause damage

to the kidneys and testes.[5] There is evidence to suggest it may impair fertility.[4]

Occupational Exposure Limits
To minimize the risk of adverse health effects, adhere to the established occupational exposure

limits.

Regulatory Body Limit Value Notes

ACGIH TWA 50 ppm

Central Nervous

System impairment,

Eye irritation,

Peripheral neuropathy

OSHA PEL (TWA) 50 ppm -

Experimental Protocols for Safe Handling and
Storage
Personal Protective Equipment (PPE)
A critical component of safe handling is the consistent and correct use of personal protective

equipment.
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Personal Protective Equipment (PPE) Protocol

Before Handling Hexane-d14

Wear chemical safety goggles or a face shield.

Always

Wear suitable protective gloves (e.g., nitrile) and clothing.

Use a NIOSH/MSHA approved respirator if ventilation is inadequate.

Assess Ventilation

Proceed with Handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) protocol for handling Hexane-d14.

Handling and Storage Procedures
Proper handling and storage are paramount to preventing accidents and maintaining the quality

of the solvent.

Ventilation: Always handle Hexane-d14 in a well-ventilated area, preferably in a chemical

fume hood.[5][8]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

[7][8] No smoking.[5] Use non-sparking tools and explosion-proof equipment.[5][7][8]
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Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge.[5][8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

direct sunlight and incompatible materials such as oxidizing agents.[5][7] The storage area

should be designated for flammable liquids.[2][7][9]

Safe Handling and Storage Workflow

Receive Hexane-d14 Store in a cool, dry, well-ventilated, flammables-rated area.Inspect and log

Handle in a fume hood with appropriate PPE.

Retrieve for use

Use in experiment

Dispose of as hazardous waste.
For contaminated materials

Return unused solvent

For waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Hexane-d14.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[5][12]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[4][5][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical powder, alcohol-resistant foam,

or carbon dioxide (CO2).[5]

Fire-Fighting Instructions: Evacuate the area. Fight the fire from a safe distance. Wear a self-

contained breathing apparatus (SCBA) and full protective gear.[5] Use water spray to cool

exposed containers.[5]

Accidental Release Measures
Minor Spills: Remove all ignition sources.[4] Absorb the spill with an inert material (e.g.,

sand, diatomite) and place it in a suitable, closed container for disposal.[6]

Major Spills: Evacuate personnel and move upwind.[4] Alert emergency responders.[4]

Contain the spill if possible without risk. Prevent entry into sewers and waterways.[6]
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Hazard Mitigation and Protective Measures
The following diagram illustrates the relationship between the hazards of Hexane-d14 and the

necessary protective measures.

Hazards of Hexane-d14

Protective Measures

Highly Flammable

Engineering Controls (Fume Hood, Ventilation) Safe Work Practices (No Ignition Sources, Grounding) Emergency Preparedness (Spill Kit, Fire Extinguisher, Eyewash)

Fire control

Health Hazard (Acute & Chronic)

Personal Protective Equipment (Gloves, Goggles, Respirator)

Environmental Hazard

Spill control

Proper Waste Disposal

Click to download full resolution via product page

Caption: Relationship between Hexane-d14 hazards and protective measures.

Disposal Considerations
Dispose of Hexane-d14 and any contaminated materials as hazardous waste in accordance

with local, regional, and national regulations.[4][6] Do not dispose of it down the drain or into

the environment.[6]

This guide is intended to provide comprehensive safety information. Always refer to the most

current Safety Data Sheet (SDS) for Hexane-d14 before use and ensure all laboratory

personnel are trained on its proper handling and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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